Heart Failure

Description

Heart failure is a chronic, progressive condition in which the heart muscle is unable to pump enough blood to meet the body's needs for blood and oxygen. It does not mean the heart has stopped working, but rather that it is not functioning as efficiently as it should. This can be due to various underlying conditions, including coronary artery disease, high blood pressure, and valvular heart disease, leading to symptoms such as shortness of breath, fatigue, and swelling.